Cas no 167484-43-7 (1'-Methyl-1'H-Spiro[Piperidine-4,4'-Quinolin]-2'(3'H)-One)

• Product Name: 1'-Methyl-1'H-Spiro[Piperidine-4,4'-Quinolin]-2'(3'H)-One
• CAS No: 167484-43-7
• MF: C₁₄H₁₈N₂O
• MW: 230.31
• CID: 5520422
• PubChem ID: 19366951
• Update Time: 2025-10-29

1'-Methyl-1'H-Spiro[Piperidine-4,4'-Quinolin]-2'(3'H)-One Chemical and Physical Properties

Names and Identifiers

• 1'-Methyl-1'H-Spiro[Piperidine-4,4'-Quinolin]-2'(3'H)-One
• 1'-methyl-2',3'-dihydro-1'H-spiropiperidine-4,4'-quinoline-2'-one
• 167484-43-7
• SCHEMBL8053309
• 1-methylspiro[3H-quinoline-4,4'-piperidine]-2-one
• EN300-1428846
• G68442
• CHEMBL3440949
• 1'-methyl-2',3'-dihydro-1'H-spiro[piperidine-4,4'-quinoline]-2'-one

• Inchi： 1S/C14H18N2O/c1-16-12-5-3-2-4-11(12)14(10-13(16)17)6-8-15-9-7-14/h2-5,15H,6-10H2,1H3
• InChI Key： FGRZOAGFJACJEA-UHFFFAOYSA-N
• SMILES： N1CCC2(C3=C(N(C)C(=O)C2)C=CC=C3)CC1

Computed Properties

• Exact Mass: 230.141913202g/mol
• Monoisotopic Mass: 230.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 32.3Ų

Additional information on 1'-Methyl-1'H-Spiro[Piperidine-4,4'-Quinolin]-2'(3'H)-One

Exploring 1'-Methyl-1'H-Spiro[Piperidine-4,4'-Quinolin]-2'(3'H)-One (CAS No. 167484-43-7): Properties, Applications, and Market Insights

The compound 1'-Methyl-1'H-Spiro[Piperidine-4,4'-Quinolin]-2'(3'H)-One (CAS No. 167484-43-7) is a unique spirocyclic molecule that has garnered significant attention in pharmaceutical and chemical research. Its intricate structure, combining a piperidine ring and a quinoline moiety, makes it a valuable scaffold for drug discovery and material science applications. This article delves into the properties, synthesis, applications, and market trends of this compound, addressing common queries from researchers and industry professionals.

From a structural perspective, 1'-Methyl-1'H-Spiro[Piperidine-4,4'-Quinolin]-2'(3'H)-One features a spiro junction that connects the piperidine and quinoline rings, creating a rigid three-dimensional framework. This structural characteristic is particularly appealing in medicinal chemistry, as it can enhance binding affinity and selectivity toward biological targets. The presence of the methyl group at the 1'-position further modulates the compound's physicochemical properties, influencing its solubility, stability, and pharmacokinetic profile.

The synthesis of 1'-Methyl-1'H-Spiro[Piperidine-4,4'-Quinolin]-2'(3'H)-One typically involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. Researchers often employ palladium-catalyzed cross-coupling reactions or acid-mediated cyclizations to construct the spiro core efficiently. Recent advancements in flow chemistry and microwave-assisted synthesis have also been explored to improve yields and reduce reaction times, addressing the growing demand for sustainable and scalable synthetic methods.

One of the most prominent applications of 1'-Methyl-1'H-Spiro[Piperidine-4,4'-Quinolin]-2'(3'H)-One is in the development of central nervous system (CNS) therapeutics. The compound's spirocyclic architecture mimics natural alkaloids, making it a promising candidate for modulating neurotransmitter receptors. Preclinical studies have investigated its potential in treating neurological disorders such as Alzheimer's disease and Parkinson's disease, aligning with the current focus on neurodegenerative drug development. Additionally, its quinoline moiety has been explored for antimicrobial and anti-inflammatory properties, responding to the global need for novel antibiotics and immunomodulators.

Beyond pharmaceuticals, 1'-Methyl-1'H-Spiro[Piperidine-4,4'-Quinolin]-2'(3'H)-One has found utility in material science. Its rigid structure and electron-rich quinoline ring make it a suitable building block for organic semiconductors and luminescent materials. Researchers are investigating its incorporation into organic light-emitting diodes (OLEDs) and photovoltaic devices, capitalizing on the surge in renewable energy and display technology research.

The market for 1'-Methyl-1'H-Spiro[Piperidine-4,4'-Quinolin]-2'(3'H)-One is expanding, driven by its diverse applications and the growing demand for spirocyclic compounds in drug discovery. Custom synthesis providers and contract research organizations (CROs) are increasingly offering this compound to support academic and industrial R&D efforts. Pricing trends indicate a premium for high-purity batches, especially those tailored for pharmaceutical use. As patent landscapes evolve, generic manufacturers are also showing interest in developing cost-effective synthesis routes.

Quality control and analytical characterization are critical for 1'-Methyl-1'H-Spiro[Piperidine-4,4'-Quinolin]-2'(3'H)-One, particularly when used in regulated industries. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are routinely employed to verify identity and purity. Impurity profiling has become a focal point, reflecting the pharmaceutical industry's emphasis on safety and compliance.

Looking ahead, the future of 1'-Methyl-1'H-Spiro[Piperidine-4,4'-Quinolin]-2'(3'H)-One appears promising. With ongoing research into its biological activities and material properties, new applications are likely to emerge. The compound's versatility positions it well to address challenges in healthcare, energy, and advanced materials, making it a molecule to watch in the coming years.